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Compound of Interest

Compound Name:
2-Amino-3,4-dimethylimidazo[4,5-

f]quinoxaline

CAS No.: 108354-48-9

Cat. No.: B048895 Get Quote

Introduction: The Significance of MeIQx in Toxicological
Research
2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline, commonly known as MeIQx, is a prominent

member of the heterocyclic aromatic amine (HAA) class of compounds.[1] These substances

are formed naturally during the high-temperature cooking of protein-rich foods such as meat

and fish through the Maillard reaction.[1][2] MeIQx is one of the most abundant HAAs found in

the typical Western diet, and has also been detected in processed food flavorings, beer, wine,

and cigarette smoke.[1][3]

Its prevalence in the human diet, coupled with its potent mutagenic and carcinogenic

properties, makes MeIQx a compound of significant toxicological concern.[4][5] The

International Agency for Research on Cancer (IARC) has classified MeIQx as a Group 2B

carcinogen, meaning it is "possibly carcinogenic to humans," while the U.S. National Toxicology

Program has listed it as "reasonably anticipated to be a human carcinogen".[1][2][6]

This toxicological profile establishes MeIQx as an indispensable reference standard for a

variety of applications. In analytical chemistry, it is the benchmark for quantifying dietary

exposure. In fundamental toxicology, it serves as a model pro-carcinogen for elucidating

mechanisms of metabolic activation and DNA damage. For drug development professionals, it

provides a critical positive control for assessing the genotoxic potential of new chemical entities
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(NCEs). This document provides a detailed guide to the mechanisms, applications, and

protocols for utilizing MeIQx as a reference standard in a modern toxicology workflow.

Physicochemical Properties and Safe Handling
MeIQx is a synthetic, pale orange to brown crystalline solid soluble in methanol and dimethyl

sulfoxide (DMSO).[1] Due to its potent mutagenicity, appropriate safety precautions must be

taken.

Property Value Reference

Chemical Formula C₁₁H₁₁N₅ [1]

Molecular Weight 213.24 g/mol [1]

CAS Number 77500-04-0 [1]

Appearance
Pale orange to brown

crystalline solid
[1]

Solubility
Soluble in DMSO and

methanol
[1]

Safety Precautions:

Handle in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Avoid inhalation of dust or contact with skin.

Consult the Safety Data Sheet (SDS) for comprehensive handling and disposal information.

The Scientific Foundation: Mechanism of MeIQx-Induced
Toxicity
MeIQx is not directly genotoxic; it requires metabolic bioactivation to exert its carcinogenic

effects.[1] Understanding this pathway is critical for interpreting experimental results and
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designing relevant assays. The process involves a delicate balance between competing

activation and detoxification pathways, primarily occurring in the liver.[4][7]

3.1 Bioactivation Pathway

The primary route of MeIQx activation is a two-step process:

Phase I N-Hydroxylation: The initial and rate-limiting step is the N-oxidation of the exocyclic

amino group, catalyzed predominantly by the cytochrome P450 enzyme CYP1A2.[7][8] This

reaction produces the proximate carcinogen, N-hydroxy-MeIQx (N-OH-MeIQx).[1]

Phase II O-Esterification: The N-hydroxy metabolite is then further activated by Phase II

enzymes, such as N-acetyltransferases (NATs) or sulfotransferases (SULTs), which catalyze

O-acetylation or O-sulfonation, respectively.[4] This creates a highly unstable and

electrophilic ester, which can spontaneously decompose to form a reactive nitrenium ion.

3.2 DNA Adduct Formation and Mutagenesis

The ultimate carcinogen, the nitrenium ion, readily attacks nucleophilic sites on DNA, primarily

the C8 and N2 positions of guanine. This forms bulky DNA adducts that, if not repaired, can

lead to mutations (e.g., G-to-T transversions) during DNA replication, initiating the process of

carcinogenesis.[4]

3.3 Detoxification Pathways

Concurrent with bioactivation, several detoxification pathways work to eliminate MeIQx and its

metabolites. These include direct N-glucuronidation of the parent compound or its hydroxylated

metabolites by UDP-glucuronosyltransferases (UGTs) and conjugation with glutathione (GSH)

mediated by glutathione S-transferases (GSTs).[4][7] The balance between these activation

and detoxification reactions, which can vary significantly between species and individuals, is a

key determinant of susceptibility to MeIQx-induced cancer.[4][9]
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Metabolic Activation and Detoxification of MeIQx.

Application Notes: Utilizing MeIQx as a Reference
Standard
4.1 Application in Carcinogenicity Bioassays

MeIQx is an established rodent carcinogen, making it an ideal positive control or benchmark

compound in long-term carcinogenicity studies. Its use helps validate the sensitivity of the

animal model and experimental protocol. Dose-response studies in rats have provided clear

data on tumor formation in various organs.[10]

Causality Explained: By administering a known carcinogen like MeIQx at defined

concentrations, researchers can confirm that the biological system under study is capable of

responding to a carcinogenic insult. This is crucial for interpreting negative results with a test

compound; without a positive control, it would be impossible to know if a lack of tumors is due

to the test compound's safety or a failure of the experimental model.

Table 1: Dose-Response Data for MeIQx Carcinogenicity in F344 Male Rats (56-week study)
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Dietary Dose (ppm)
Hepatocellular
Carcinoma
Incidence (%)

Zymbal Gland
Carcinoma
Incidence (%)

Reference

0 (Control) 0 0 [10]

100 0 0 [10]

200 45 10 [10]

| 400 | 94 | 56 |[10] |

Notably, some studies have also identified a no-observed-effect level (NOEL) for the induction

of preneoplastic lesions (GST-P-positive foci) in rat livers, providing valuable data for risk

assessment.[11]

4.2 Application in Genotoxicity and Mutagenicity Assays

MeIQx is a potent mutagen after metabolic activation, widely used as a positive control in a

battery of genotoxicity tests.[8]

Ames Test (Bacterial Reverse Mutation Assay): MeIQx is highly mutagenic in Salmonella

typhimurium strains like TA98 and TA100, but only in the presence of a metabolic activation

system (e.g., rat liver S9 fraction).[5] This requirement for activation makes it a perfect

control for validating the activity of the S9 mix.

In Vitro Mammalian Assays: It induces chromosomal aberrations, sister chromatid exchange,

and mutations in various mammalian cell lines.[8]

In Vivo Assays: Administration of MeIQx to rodents leads to the formation of DNA adducts in

multiple organs, which can be measured as a biomarker of genotoxic exposure.[8]

4.3 Application as an Analytical Standard for Exposure Assessment

Accurate quantification of MeIQx in cooked foods and biological fluids (e.g., urine) is essential

for human exposure and risk assessment.[1][8] High-purity MeIQx is used to prepare

calibration standards for instrumental analysis, most commonly Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).[6][12]
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Causality Explained: The principle of quantitative analysis relies on comparing the instrumental

response of an unknown sample to the response of a known concentration of a pure standard.

By creating a standard curve from serial dilutions of a certified MeIQx reference material, the

concentration in a complex matrix like a beef extract or urine can be accurately determined.

Isotope-labeled MeIQx is often used as an internal standard to correct for matrix effects and

variations in sample extraction and instrument response.[1][8]

1. Sample Collection
(e.g., Cooked Meat)

2. Homogenization & Spiking
(Add Isotope-Labeled Internal Standard)

3. Extraction
(e.g., Methanol, Acid-Base Partition)

4. Solid-Phase Extraction (SPE)
(or Immunoaffinity Cleanup)

5. LC-MS/MS Analysis

6. Quantification
(vs. MeIQx Standard Curve)
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General Workflow for MeIQx Quantification in a Food Matrix.

Detailed Protocols
5.1 Protocol 1: The Ames Test (Bacterial Reverse Mutation Assay) with MeIQx
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This protocol describes the use of MeIQx as a diagnostic positive control in the plate

incorporation method, a standard approach for mutagenicity screening.

Self-Validation: The protocol's integrity is confirmed by the results. A clear, dose-dependent

increase in revertant colonies in the MeIQx-treated plates (+S9) and a low, background level of

revertants in the vehicle control and MeIQx (-S9) plates validates the entire system: the

bacterial strain's sensitivity, the S9 fraction's metabolic competence, and the experimental

technique.

Materials:

Salmonella typhimurium strain TA98 (frameshift mutation detector)

MeIQx reference standard (dissolved in DMSO)

Vehicle control: DMSO

S9 mix (metabolic activation system from Aroclor- or phenobarbital-induced rat liver)

Molten top agar containing histidine and biotin

Minimal glucose agar plates

Procedure:

Preparation: Pre-warm minimal glucose agar plates to 37°C. Prepare serial dilutions of the

MeIQx stock solution in DMSO.

Incubation Mix: In separate sterile tubes for each condition, add the following in order:

Negative Control: 100 µL bacterial culture + 50 µL DMSO + 500 µL phosphate buffer.

Positive Control (-S9): 100 µL bacterial culture + 50 µL MeIQx solution + 500 µL

phosphate buffer.

Positive Control (+S9): 100 µL bacterial culture + 50 µL MeIQx solution + 500 µL S9 mix.

Vehicle Control (+S9): 100 µL bacterial culture + 50 µL DMSO + 500 µL S9 mix.
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Plating: To each tube, add 2.0 mL of molten top agar, vortex gently, and immediately pour the

contents onto a minimal glucose agar plate. Distribute the top agar evenly.

Incubation: Allow the top agar to solidify, then invert the plates and incubate at 37°C for 48-

72 hours.

Scoring: Count the number of revertant colonies (his+) on each plate.

Interpretation: A positive result is defined as a dose-related increase in the mean number of

revertants per plate to at least twice the mean of the vehicle control plates. MeIQx should

only be positive in the presence of the S9 mix.

5.2 Protocol 2: Preparation of a Standard Curve for MeIQx Quantification by LC-MS/MS

This protocol outlines the preparation of calibration standards for quantifying MeIQx in an

extracted sample matrix (e.g., from cooked beef).

Self-Validation: The validity of the standard curve is determined by its linearity. A coefficient of

determination (R²) value of >0.99 for the linear regression indicates a precise and accurate

relationship between concentration and instrument response, ensuring reliable quantification of

unknown samples.

Materials:

Certified MeIQx reference standard

Isotope-labeled MeIQx (e.g., d3-MeIQx) as an internal standard (IS)

LC-MS grade methanol and water

Formic acid

Autosampler vials

Procedure:

Primary Stock Solution (1 mg/mL): Accurately weigh 1 mg of MeIQx standard, dissolve in 1

mL of methanol. This is Stock A.
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Working Stock Solution (10 µg/mL): Dilute 10 µL of Stock A into 990 µL of methanol. This is

Stock B.

Internal Standard Stock (10 µg/mL): Prepare a stock solution of the isotope-labeled IS in

methanol.

Serial Dilutions: Prepare a series of calibration standards by serially diluting Stock B. For a

curve from 1 pg/µL to 100 pg/µL:

Standard 1 (100 pg/µL): 10 µL of Stock B into 990 µL methanol.

Standard 2 (50 pg/µL): 500 µL of Standard 1 into 500 µL methanol.

...and so on, to create at least 5-7 concentration levels.

Spiking: To 100 µL of each standard (and the prepared sample extracts), add a fixed amount

of the internal standard (e.g., 10 µL of a 100 pg/µL IS solution).

Analysis: Inject the standards onto the LC-MS/MS system, from the lowest concentration to

the highest.

Curve Generation: Plot the ratio of the MeIQx peak area to the IS peak area (Y-axis) against

the known concentration of MeIQx (X-axis). Perform a linear regression to generate the

standard curve and equation (y = mx + c). This equation is then used to calculate the

concentration of MeIQx in the unknown samples.

Conclusion
MeIQx is more than just a food-borne contaminant; it is a vital tool in the field of toxicology. Its

well-characterized properties as a pro-carcinogen and mutagen make it an essential reference

standard for validating toxicological assays, from in vitro genotoxicity screens to in vivo

carcinogenicity bioassays. Furthermore, its use as an analytical standard is fundamental to

accurately assessing human dietary exposure and understanding its role in human diseases

like cancer. The protocols and data presented here provide a framework for the robust and

reliable application of MeIQx in research and drug development settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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